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Compound of Interest

Compound Name: (Dimethylamino)methanol

CAS No.: 14002-21-2

Cat. No.: B078633 Get Quote

Welcome to the comprehensive technical support center for overcoming stability issues with

(Dimethylamino)methanol in solution. This guide is designed for researchers, scientists, and

drug development professionals who utilize this versatile reagent in their experimental

workflows. Here, we will delve into the inherent instability of (Dimethylamino)methanol,
providing practical troubleshooting advice, frequently asked questions (FAQs), and detailed

protocols to ensure the success and reproducibility of your experiments.

Understanding the Instability: A Dynamic
Equilibrium
(Dimethylamino)methanol, a valuable precursor for the generation of the Eschenmoser's salt

and a key intermediate in Mannich reactions, is notoriously unstable in solution.[1][2] This

instability arises from its existence in a reversible equilibrium with its parent compounds:

dimethylamine and formaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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